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Compound of Interest

Compound Name: lvisol
CAS No.: 11132-71-1
Cat. No.: B1173408
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. The information compiled within is based on publicly
available data, and a comprehensive toxicological profile for a commercial product like Ivisol
would typically be found in internal company documentation or regulatory submissions, which
are not publicly accessible.

Introduction

Ivisol is identified in available literature as a commercial disinfectant. While a complete,
publicly accessible toxicological profile is not available, this guide synthesizes the existing
information from various sources to provide an overview of its composition and potential
toxicological considerations.

Composition and Chemical Properties

Available information on the precise formulation of Ivisol is limited and at times conflicting,
suggesting that the name may have been used for different product formulations over time or in
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different regions.

e Phenolic Derivative-Based Disinfectant: Several sources classify Ivisol as a disinfectant
based on phenol derivatives.[1][2] Phenolic compounds exert their antimicrobial action
through membrane damage, protein denaturation, and enzyme inhibition. The specific
phenolic compounds in lvisol are not detailed in the available literature.

o Potassium Hydroxide Content: One source describes Ivisol as a commercial cleaner
containing potassium hydroxide with a highly alkaline pH of 13.[3] Potassium hydroxide is a
strong base and is corrosive to tissues.

Given these differing descriptions, it is crucial for any toxicological assessment to be based on
the specific formulation detailed in the product's Safety Data Sheet (SDS).

Toxicological Data Summary

No specific quantitative toxicological data, such as LD50 (median lethal dose) or NOAEL (No-
Observed-Adverse-Effect Level), for any formulation of Ivisol was found in the public domain.
The toxicological profile must therefore be inferred from the known hazards of its potential
components.

Table 1: Inferred Toxicological Hazards of Potential Ivisol Components
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Experimental Protocols
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Detailed experimental protocols for toxicological studies specifically on "lIvisol" are not publicly
available. For researchers needing to assess the toxicology of a similar substance,
standardized OECD (Organisation for Economic Co-operation and Development) guidelines for
the testing of chemicals should be followed. These include protocols for assessing:

Acute oral, dermal, and inhalation toxicity.

o Skin and eye irritation/corrosion.

o Skin sensitization.

» Repeated dose toxicity (sub-acute, sub-chronic, and chronic).
o Genotoxicity.

o Carcinogenicity.

e Reproductive and developmental toxicity.

Signaling Pathways and Mechanisms of Toxicity

The specific signaling pathways affected by an "lvisol” formulation would depend on its exact
composition.

The antimicrobial and toxicological effects of phenolic compounds are primarily due to their
ability to disrupt cell membranes and denature proteins.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1173408?utm_src=pdf-body
https://www.benchchem.com/product/b1173408?utm_src=pdf-body
https://www.benchchem.com/product/b1173408?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Potential mechanism of phenolic compound toxicity.

Potassium hydroxide is a strong alkali that causes liquefactive necrosis on contact with tissues.
This involves the saponification of fats and extraction of water from cells, leading to deep tissue
damage.
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Caption: Corrosive action of potassium hydroxide on tissue.

Conclusion

The publicly available information on the toxicological profile of Ivisol is scarce and lacks the
detail required for a comprehensive scientific assessment. It is described as both a phenolic
disinfectant and a potassium hydroxide-based cleaner. The toxicological properties of such
formulations would be driven by these primary components, indicating a potential for corrosive
and irritant effects, as well as systemic toxicity in the case of phenolic compounds. Any
research or professional handling of Ivisol necessitates obtaining the specific Safety Data
Sheet (SDS) from the manufacturer to understand the precise chemical composition and
associated hazards. Standard toxicological testing protocols should be applied to any
formulation for a thorough evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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